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Abstract

2-lodo-4-methyl-6-nitrophenol is a substituted aromatic compound with potential applications
in various fields of chemical and pharmaceutical research. Its structure, featuring an iodinated
and nitrated phenol backbone, suggests a range of possible biological activities and synthetic
utilities. This document aims to provide a comprehensive overview of the available technical
information regarding this compound, including its discovery, history, synthesis, and known
characteristics. However, it is important to note that detailed experimental data and biological
studies on this specific molecule are limited in publicly accessible scientific literature.

Introduction

Substituted nitrophenols are a class of organic compounds that have garnered significant
interest in medicinal chemistry and material science. The presence of a nitro group can impart
a range of biological activities, including antimicrobial and antiparasitic properties. Furthermore,
the phenolic hydroxyl group and the iodine substituent provide reactive sites for further
chemical modifications, making them valuable intermediates in organic synthesis. This guide
focuses specifically on 2-lodo-4-methyl-6-nitrophenol, providing a structured overview of its
chemical identity and a hypothetical pathway for its synthesis based on established chemical
principles.
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Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-lodo-4-methyl-6-nitrophenol is
presented in the table below. This information is primarily derived from chemical supplier
databases and computational models.

Property Value Source

CAS Number 69492-91-7 Chemical Supplier Databases
Molecular Formula C7HeINO3 Chemical Supplier Databases
Molecular Weight 279.03 g/mol Chemical Supplier Databases
Appearance Not available

Melting Point Not available

Boiling Point Not available

Solubility Not available

Discovery and History

Detailed information regarding the specific discovery and historical development of 2-lodo-4-
methyl-6-nitrophenol is not readily available in the surveyed scientific literature. The history of
related compounds, such as nitrophenols and iodinated phenols, is more extensively
documented. Nitrophenols have been known for over a century and have been utilized in
various industrial applications, including the synthesis of dyes and pesticides. The introduction
of iodine into organic molecules has been a key strategy in the development of
pharmaceuticals and antiseptics since the 19th century. The synthesis of 2-lodo-4-methyl-6-
nitrophenol likely emerged from broader investigations into the properties and applications of
halogenated and nitrated aromatic compounds.

Synthesis

A detailed, experimentally validated protocol for the synthesis of 2-lodo-4-methyl-6-
nitrophenol is not available in the public domain. However, a plausible synthetic route can be
proposed based on standard organic chemistry reactions. The synthesis would likely involve
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two main steps: the iodination of a phenol precursor followed by nitration, or vice versa. A
potential pathway starts with the synthesis of the intermediate, 2-iodo-4-methylphenol.

Experimental Protocol: Synthesis of 2-lodo-4-
methylphenol (Hypothetical)

This protocol is based on a known procedure for the synthesis of a similar compound and is
provided as a hypothetical example.

Materials:

4-methyl-2-aminophenol

o Concentrated Hydrochloric Acid

e Sodium Nitrite (NaNO2)

o Potassium lodide (KI)

e Deionized Water

 Diethyl ether

e Anhydrous Sodium Sulfate (Na2SOa)

e Sodium bisulfite solution

e ICce

Procedure:

 In a round-bottom flask, dissolve 4-methyl-2-aminophenol in a solution of concentrated
hydrochloric acid and water.

e Cool the mixture to 0-5 °C in an ice bath.

o Slowly add a solution of sodium nitrite in water to the cooled mixture while stirring vigorously.
Continue stirring for 30 minutes to form the diazonium salt.
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To the diazonium salt solution, add a solution of potassium iodide in water.

Allow the reaction to proceed, which may involve gentle warming to facilitate the
decomposition of the diazonium salt and formation of the iodo-substituted phenol.

After the reaction is complete, quench any excess iodine with a sodium bisulfite solution.

Extract the product into diethyl ether.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure to obtain the crude 2-iodo-4-methylphenol.

Purify the product using column chromatography.

Nitration of 2-lodo-4-methylphenol (Hypothetical)

The subsequent step would be the nitration of the synthesized 2-iodo-4-methylphenol to

introduce the nitro group at the 6-position.

Materials:

2-lodo-4-methylphenol

Concentrated Nitric Acid

Concentrated Sulfuric Acid

Ice

Procedure:

In a flask, dissolve 2-iodo-4-methylphenol in a suitable solvent (e.g., glacial acetic acid or a
chlorinated solvent).

Cool the solution in an ice bath to 0-5 °C.

Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid
(nitrating mixture) dropwise to the stirred solution, maintaining the low temperature.
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 After the addition is complete, continue stirring at low temperature for a specified period to
allow the reaction to go to completion.

o Carefully pour the reaction mixture over crushed ice to precipitate the crude product.

o Collect the solid product by filtration, wash with cold water until the washings are neutral, and
dry.

o Recrystallize the crude product from a suitable solvent to obtain pure 2-lodo-4-methyl-6-
nitrophenol.

Biological Activity and Signaling Pathways

There is no specific information available in the scientific literature regarding the biological
activity or the mechanism of action of 2-lodo-4-methyl-6-nitrophenol. Generally, nitrophenols
can exhibit a range of biological effects, including acting as uncouplers of oxidative
phosphorylation. The presence of an iodine atom could potentially enhance its lipophilicity and
affect its interaction with biological targets. Without experimental data, any discussion of
signaling pathways would be purely speculative.

Visualization of a Hypothetical Synthetic Workflow

The following diagram, generated using the DOT language, illustrates the proposed two-step
synthesis of 2-lodo-4-methyl-6-nitrophenol.

Starting Material Step 1: Iodination Intermediate Step 2: Nitration Final Product

. 1. HCI, NaNO2, 0-5°C . 2. KI . . HNO3, H2504, 0-5°C - .
4-methyl-2 henol ! 2 } Diazotization }—P{ Sandmeyer_Reaction }—P{ 2-iodo-4-methylphenol } - } Nitration } }2-10”‘ 4 hyl-6-nitrophenol

Click to download full resolution via product page

Caption: A hypothetical workflow for the synthesis of 2-lodo-4-methyl-6-nitrophenol.

Conclusion
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2-lodo-4-methyl-6-nitrophenol is a chemical compound for which there is a notable lack of
detailed scientific information in the public domain. While its basic chemical properties are
known, its discovery, historical context, specific synthesis protocols, and biological activities
remain largely uncharacterized. The synthetic pathway proposed in this guide is based on
established chemical principles and provides a plausible route for its preparation. Further
experimental investigation is required to elucidate the specific properties and potential
applications of this compound. This guide serves as a foundational document for researchers
interested in exploring the chemistry and biology of 2-lodo-4-methyl-6-nitrophenol,
highlighting the significant gaps in current knowledge and the opportunities for future research.

 To cite this document: BenchChem. [2-lodo-4-methyl-6-nitrophenol: An In-Depth Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-
nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1268069?utm_src=pdf-body
https://www.benchchem.com/product/b1268069?utm_src=pdf-body
https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-nitrophenol
https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-nitrophenol
https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-nitrophenol
https://www.benchchem.com/product/b1268069#discovery-and-history-of-2-iodo-4-methyl-6-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

